2-[4-(3-Amino-9-fluoro-5,6-dihydrobenzo[b][1]benzothiepin-5-yl)piperazin-1-yl]ethanol;methanesulfonic acid;dihydrate

Specification

• Molecular Formula: C23H40FN3O12S4
• Molecular Weight: 697.8 g/mol
• IUPAC Name: 2-[4-(3-amino-9-fluoro-5,6-dihydrobenzo[b][1]benzothiepin-5-yl)piperazin-1-yl]ethanol;methanesulfonic acid;dihydrate
• Standard InChI: InChI=1S/C20H24FN3OS.3CH4O3S.2H2O/c21-15-2-1-14-11-18(24-7-5-23(6-8-24)9-10-25)17-13-16(22)3-4-19(17)26-20(14)12-15;3*1-5(2,3)4;;/h1-4,12-13,18,25H,5-11,22H2;3*1H3,(H,2,3,4);2*1H2
• Standard InChI Key: LHVIRVZZJPOVRR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)O.CS(=O)(=O)O.CS(=O)(=O)O.C1CN(CCN1CCO)C2CC3=C(C=C(C=C3)F)SC4=C2C=C(C=C4)N.O.O

Introduction

Molecular Characterization and Structural Features

The compound is a methanesulfonic acid salt of a benzothiepin-piperazine derivative, formulated as C23H40FN3O12S4 with a molecular weight of 697.8 g/mol. Its IUPAC name reflects the integration of a benzo[b]benzothiepin core (a bicyclic system fused with a sulfur-containing thiepin ring), a piperazine moiety, an ethanol side chain, and a methanesulfonic acid counterion stabilized as a dihydrate.

Core Benzothiepin Structure

The benzothiepin system consists of a benzene ring fused to a seven-membered thiepin ring containing a sulfur atom. The 3-amino and 9-fluoro substituents on the benzothiepin core are critical for electronic and steric modulation, influencing receptor binding and metabolic stability.

Piperazine-Ethanol Substituent

A piperazine ring is attached at the 5-position of the benzothiepin core, with one nitrogen atom linked to a hydroxyethyl group (-CH2CH2OH). This moiety enhances water solubility and provides hydrogen-bonding sites for target interactions.

Methanesulfonic Acid Salt Form

The methanesulfonic acid (mesylate) salt improves the compound’s crystallinity and bioavailability by increasing aqueous solubility. The dihydrate form further stabilizes the crystal lattice.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C23H40FN3O12S4
Molecular Weight	697.8 g/mol
IUPAC Name	2-[4-(3-Amino-9-fluoro-5,6-dihydrobenzo[b]benzothiepin-5-yl)piperazin-1-yl]ethanol;methanesulfonic acid;dihydrate
Canonical SMILES	CS(=O)(=O)O.CS(=O)(=O)O...
PubChem CID	57358576

Physicochemical Properties

Solubility and Stability

As a mesylate salt, the compound exhibits enhanced aqueous solubility compared to the free base, critical for formulation development. The dihydrate form contributes to stability under ambient conditions.

Spectroscopic Characteristics

• Mass Spectrometry: A molecular ion peak at m/z 697.8 confirms the molecular weight.

• NMR Spectroscopy: Key signals include aromatic protons (δ 6.5–7.5 ppm), piperazine methylenes (δ 2.5–3.5 ppm), and ethanol hydroxymethyl (δ 3.6 ppm).

Compound	Target Receptor	IC50 (nM)	Indication
Analog A (Nitro derivative)	5-HT1A	12.3	Anxiety
Analog B (Chloro derivative)	D2	8.7	Schizophrenia